Cas no 1261830-36-7 (3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261830-36-7
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4996994
• Update Time: 2025-06-08

3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)12-10(5-2-6-11(12)21)8-3-1-4-9(7-8)22-14(18,19)20/h1-7H,21H2
• InChI Key： LACAVAXPJXSFRL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261830-36-7): A Comprehensive Overview

3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261830-36-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a trifluoromethoxy and a trifluoromethyl group, offers a broad range of applications in the development of novel therapeutic agents.

The molecular structure of 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is particularly noteworthy for its potential to modulate various biological targets. The presence of the amino group provides a versatile functional handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. Additionally, the trifluoromethoxy and trifluoromethyl substituents contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, significant advancements have been made in understanding the biological activities of 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl. Studies have shown that this compound exhibits potent activity against various cancer cell lines, making it a promising candidate for anticancer drug development. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

Beyond its anticancer properties, 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl has also shown potential in other therapeutic areas. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound can effectively modulate G protein-coupled receptors (GPCRs), which are key targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The unique combination of functional groups in this molecule allows it to interact selectively with these receptors, potentially leading to the development of more targeted and effective treatments.

The synthetic accessibility of 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the coupling of 2-trifluoromethylphenylboronic acid with 3-amino-4-trifluoromethoxyphenylboronic acid using palladium-catalyzed cross-coupling reactions. This approach not only simplifies the synthesis but also allows for the facile introduction of additional functional groups, facilitating the exploration of structure-activity relationships (SAR) studies.

In addition to its therapeutic applications, 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl has also been investigated for its potential as a probe molecule in chemical biology research. Its unique chemical properties make it an excellent tool for studying protein-protein interactions and enzyme inhibition. For example, researchers have used this compound to investigate the binding mechanisms of kinases, which are important enzymes involved in cellular signaling pathways. The insights gained from these studies can inform the design of more potent and selective inhibitors for therapeutic applications.

The safety profile of 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 3-Amino-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261830-36-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer, neurological disorders, and other diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.